Atabecestat

• CAS No.: 1200493-78-2
• Product Name: Atabecestat
• Molecular Formula: C18H14FN5OS
• Molecular Weight: 367.4
• IUPAC Name: N-[3-[(4S)-2-amino-4-methyl-1,3-thiazin-4-yl]-4-fluorophenyl]-5-cyanopyridine-2-carboxamide
• Standard InChI: InChI=1S/C18H14FN5OS/c1-18(6-7-26-17(21)24-18)13-8-12(3-4-14(13)19)23-16(25)15-5-2-11(9-20)10-22-15/h2-8,10H,1H3,(H2,21,24)(H,23,25)/t18-/m0/s1
• Standard InChIKey: VLLFGVHGKLDDLW-SFHVURJKSA-N
• SMILES: CC1(C=CSC(=N1)N)C2=C(C=CC(=C2)NC(=O)C3=NC=C(C=C3)C#N)F
• Appearance: Solid powder
• Description: Atabecestat, also known as JNJ-54861911, is a β-site amyloid presursor protein cleaving enzyme 1 (BACE1), an enzyme whose buildup is implicated in Alzheimer’s disease. JNJ-54861911 was found to inhibit BACE1 with approximately 2,600 nM affinity to 1 nM affinity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Atabecestat; JNJ-54861911; JNJ54861911; JNJ 54861911; RSC-385896; RSC 385896; RSC385896; JNJ-54861911-AAA.
• PubChem Compound: 68254185
• Last Modified: Nov 11 2021